Cas no 1351650-29-7 (ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid)

• Product Name: ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid
• CAS No: 1351650-29-7
• MF: C₂₁H₂₄N₄O₈
• MW: 460.437265396118
• CID: 6322034
• PubChem ID: 71783589
• Update Time: 2025-05-21

ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid
• AKOS026686526
• VU0530041-1
• 1351650-29-7
• ETHYL 2-{2-[3-(3-CYCLOPROPYL-1,2,4-OXADIAZOL-5-YL)AZETIDIN-1-YL]ACETAMIDO}BENZOATE; OXALIC ACID
• ethyl 2-(2-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzoate oxalate
• ethyl 2-[[2-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetyl]amino]benzoate;oxalic acid
• F6036-1361

• Inchi： 1S/C19H22N4O4.C2H2O4/c1-2-26-19(25)14-5-3-4-6-15(14)20-16(24)11-23-9-13(10-23)18-21-17(22-27-18)12-7-8-12;3-1(4)2(5)6/h3-6,12-13H,2,7-11H2,1H3,(H,20,24);(H,3,4)(H,5,6)
• InChI Key： WKXYBRBWTYBRJO-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC(NC3C=CC=CC=3C(=O)OCC)=O)C2)=NC(C2CC2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 460.15941374g/mol
• Monoisotopic Mass: 460.15941374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 621
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų

Additional information on ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid

Comprehensive Overview of Ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; Oxalic Acid (CAS No. 1351650-29-7)

The compound ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid (CAS No. 1351650-29-7) is a chemically sophisticated molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and azetidine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate has surged, driven by their versatility in drug discovery. The 1,2,4-oxadiazole ring, in particular, is known for its stability and ability to mimic peptide bonds, making it a valuable component in the design of small-molecule inhibitors. Coupled with the azetidine ring, which is increasingly explored for its conformational rigidity, this compound offers a unique combination of properties that could lead to breakthroughs in treating diseases like cancer and infectious diseases.

The inclusion of oxalic acid in the formulation further enhances the compound's utility. Oxalic acid is widely used as a chelating agent and pH adjuster, which can improve the solubility and bioavailability of the active ingredient. This is particularly relevant in the context of formulation optimization, a hot topic in pharmaceutical development. Researchers are actively investigating how the combination of ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate and oxalic acid can be leveraged to create more effective drug delivery systems.

From a synthetic chemistry perspective, the preparation of CAS No. 1351650-29-7 involves multi-step reactions that highlight the importance of regioselective and stereoselective control. The cyclopropyl group attached to the 1,2,4-oxadiazole ring introduces additional complexity, requiring precise conditions to achieve high yields. This has led to a growing body of literature on green chemistry approaches to synthesize such compounds, aligning with the global push for sustainable chemical processes.

In the agrochemical sector, ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate is being explored for its potential as a plant growth regulator or pesticide. The 1,2,4-oxadiazole moiety is known to exhibit herbicidal and fungicidal activities, making it a valuable template for developing new crop protection agents. With the increasing focus on food security and sustainable agriculture, this compound could play a pivotal role in addressing challenges posed by resistant pests and climate change.

Another area of interest is the compound's potential in material science. The azetidine and 1,2,4-oxadiazole rings can contribute to the development of high-performance polymers with unique thermal and mechanical properties. This aligns with the growing demand for advanced materials in industries such as aerospace, electronics, and automotive.

In conclusion, ethyl 2-{2-3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamido}benzoate; oxalic acid (CAS No. 1351650-29-7) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique structural features and synergistic effects with oxalic acid make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to make significant contributions to multiple fields, addressing some of the most pressing challenges of our time.